Cas no 917379-97-6 (1-(2,2-Diphenyl-1,3-benzodioxol-5-yl)-2-iodoethanone)

• Product Name: 1-(2,2-Diphenyl-1,3-benzodioxol-5-yl)-2-iodoethanone
• CAS No: 917379-97-6
• MF: C₂₁H₁₅IO₃
• MW: 442.246478319168
• CID: 1064940
• Update Time: 2025-05-20

1-(2,2-Diphenyl-1,3-benzodioxol-5-yl)-2-iodoethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Diphenyl-1,3-benzodioxol-5-yl)-2-iodoethanone

• Inchi： 1S/C21H15IO3/c22-14-18(23)15-11-12-19-20(13-15)25-21(24-19,16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-13H,14H2
• InChI Key： QQYOCPOGDNXRRN-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC2=C(C=1)OC(C1C=CC=CC=1)(C1C=CC=CC=1)O2)=O

Additional information on 1-(2,2-Diphenyl-1,3-benzodioxol-5-yl)-2-iodoethanone

Research Brief on 1-(2,2-Diphenyl-1,3-benzodioxol-5-yl)-2-iodoethanone (CAS: 917379-97-6)

1-(2,2-Diphenyl-1,3-benzodioxol-5-yl)-2-iodoethanone (CAS: 917379-97-6) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzodioxol and iodoethanone functional groups, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its role as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting neurological and inflammatory pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's utility as a precursor for the synthesis of novel kinase inhibitors. The study highlighted the compound's ability to undergo nucleophilic substitution reactions, making it a valuable building block for the development of small-molecule therapeutics. The authors reported that derivatives of 1-(2,2-Diphenyl-1,3-benzodioxol-5-yl)-2-iodoethanone exhibited promising inhibitory activity against specific protein kinases involved in cancer cell proliferation.

Another significant finding comes from a 2024 preprint in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the design of potential neuroprotective agents. The researchers synthesized a series of analogs and evaluated their efficacy in mitigating oxidative stress in neuronal cells. Preliminary results indicated that certain derivatives could attenuate reactive oxygen species (ROS) production, suggesting a potential therapeutic avenue for neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a mechanistic perspective, the compound's benzodioxol moiety is believed to contribute to its stability and bioavailability, while the iodoethanone group provides a reactive site for further chemical modifications. This dual functionality has made it a subject of interest in structure-activity relationship (SAR) studies aimed at optimizing drug candidates. Computational modeling studies have also been employed to predict the binding affinities of its derivatives with various biological targets, further underscoring its versatility.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 1-(2,2-Diphenyl-1,3-benzodioxol-5-yl)-2-iodoethanone. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future research. Ongoing studies are focusing on improving the pharmacokinetic properties of these derivatives through rational drug design and advanced formulation strategies.

In conclusion, 1-(2,2-Diphenyl-1,3-benzodioxol-5-yl)-2-iodoethanone (CAS: 917379-97-6) represents a promising scaffold in medicinal chemistry with diverse applications. Its role in the synthesis of kinase inhibitors and neuroprotective agents highlights its potential to address unmet medical needs. Continued research and collaboration across academia and industry will be essential to fully realize its therapeutic potential.